Cas no 1277168-28-1 (4-(m-Nitrophenyl)-2-butanone)

• Product Name: 4-(m-Nitrophenyl)-2-butanone
• CAS No: 1277168-28-1
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 2737044
• Update Time: 2023-08-06

4-(m-Nitrophenyl)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 4-(m-Nitrophenyl)-2-butanone
• (3S)-3-(dibenzylamino)piperidin-2-one

• Inchi： 1S/C19H22N2O/c22-19-18(12-7-13-20-19)21(14-16-8-3-1-4-9-16)15-17-10-5-2-6-11-17/h1-6,8-11,18H,7,12-15H2,(H,20,22)/t18-/m0/s1
• InChI Key： KISOIOBURBIATQ-SFHVURJKSA-N
• SMILES： O=C1[C@H](CCCN1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 325
• XLogP3: 3.1
• Topological Polar Surface Area: 32.299